Cas no 2210-34-6 (Ethyne-d (9CI))

• Product Name: Ethyne-d (9CI)
• CAS No: 2210-34-6
• MF: C₂H₂
• MW: 27.0434422492981
• CID: 255274
• PubChem ID: 137497
• Update Time: 2025-04-19

Ethyne-d (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethyne-d (9CI)
• AC1L3APX
• acetylene-d1
• deuterio-acetylene
• HC.equiv.CD
• monodeuteroacetylene
• 2210-34-6
• deuteroacetylene
• Acetylene(d1)
• DTXSID20176610
• deuterioethyne

• Inchi： 1S/C2H2/c1-2/h1-2H/i1D
• InChI Key： HSFWRNGVRCDJHI-MICDWDOJSA-N
• SMILES： C([2H])#C

Computed Properties

• Exact Mass: 28.0282
• Monoisotopic Mass: 27.0219268097g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0